Cas no 1248249-41-3 (1-[1-(thiophene-2-sulfonyl)piperidin-2-yl]methanamine)

• Product Name: 1-[1-(thiophene-2-sulfonyl)piperidin-2-yl]methanamine
• CAS No: 1248249-41-3
• MF: C₁₀H₁₆N₂O₂S₂
• MW: 260.376239776611
• CID: 5042823
• Update Time: 2025-05-20

1-[1-(thiophene-2-sulfonyl)piperidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanamine, 1-(2-thienylsulfonyl)-
• 1-[1-(thiophene-2-sulfonyl)piperidin-2-yl]methanamine

• Inchi： 1S/C10H16N2O2S2/c11-8-9-4-1-2-6-12(9)16(13,14)10-5-3-7-15-10/h3,5,7,9H,1-2,4,6,8,11H2
• InChI Key： IYAVMTADGXBDLB-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1CN

Additional information on 1-[1-(thiophene-2-sulfonyl)piperidin-2-yl]methanamine

1-[1-(Thiophene-2-sulfonyl)piperidin-2-yl]methanamine (CAS No. 1248249-41-3): A Comprehensive Overview

1-[1-(Thiophene-2-sulfonyl)piperidin-2-yl]methanamine (CAS No. 1248249-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a thiophene sulfonyl group and a piperidine methanamine moiety, making it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its structural versatility.

The compound's thiophene-2-sulfonyl component contributes to its electron-rich properties, which are crucial for interactions with biological targets. Meanwhile, the piperidin-2-yl methanamine segment offers flexibility in molecular design, enabling modifications for enhanced pharmacological profiles. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current healthcare trends focused on precision medicine.

From a synthetic chemistry perspective, 1-[1-(thiophene-2-sulfonyl)piperidin-2-yl]methanamine serves as a key building block for heterocyclic compounds. Its stability under various reaction conditions makes it suitable for multi-step synthesis workflows. The growing demand for sulfonamide-based therapeutics has further amplified interest in this compound, as it provides a robust platform for developing novel enzyme inhibitors and receptor modulators.

In the context of drug discovery, this compound's molecular weight (approximately 260.35 g/mol) and lipophilicity parameters make it attractive for central nervous system (CNS) drug development. Pharmaceutical companies are exploring derivatives of 1248249-41-3 for potential use in pain management and cognitive enhancement therapies, responding to the global need for non-addictive alternatives to traditional treatments.

The compound's solubility characteristics and stability profile have been extensively studied to optimize its formulation potential. Recent advancements in green chemistry have also explored eco-friendly synthesis routes for 1-[1-(thiophene-2-sulfonyl)piperidin-2-yl]methanamine, addressing the pharmaceutical industry's sustainability goals. These developments coincide with increasing investor interest in green pharmaceuticals and environmentally conscious drug production.

Analytical methods for characterizing CAS 1248249-41-3 typically involve HPLC purification and mass spectrometry verification. The compound's chromatographic behavior has been well-documented, facilitating quality control in research settings. These technical attributes make it particularly valuable for academic laboratories investigating structure-activity relationships in medicinal chemistry projects.

Market analysts note growing procurement of thiophene sulfonyl piperidine derivatives by contract research organizations (CROs) specializing in neurological drug development. The compound's patent landscape shows active investigation by several biotech firms, particularly for applications in G-protein coupled receptor (GPCR) targeting - a hot area in current drug discovery pipelines.

From a regulatory standpoint, 1-[1-(thiophene-2-sulfonyl)piperidin-2-yl]methanamine is classified as a research chemical with no current therapeutic approvals. However, its structural analogs are being evaluated in clinical trials for various indications, creating a pipeline potential that keeps this compound in the spotlight of pharmaceutical innovation.

The scientific literature contains numerous references to the synthetic utility of 1248249-41-3, particularly in creating chiral intermediates for asymmetric synthesis. Its stereochemical properties allow for the construction of enantiomerically pure compounds, addressing the pharmaceutical industry's need for single-isomer drugs with improved safety profiles.

Future research directions for 1-[1-(thiophene-2-sulfonyl)piperidin-2-yl]methanamine may explore its potential in proteolysis targeting chimera (PROTAC) development - an emerging technology in targeted protein degradation. The compound's dual functionality positions it as a promising candidate for designing bifunctional molecules in this cutting-edge therapeutic approach.